Cas no 2034248-32-1 (1-[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole)

• Product Name: 1-[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole
• CAS No: 2034248-32-1
• MF: C₂₀H₁₉BrN₄O₃
• MW: 443.293863534927
• CID: 5349623
• Update Time: 2025-05-19

1-[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-methoxyphenyl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• (2-bromo-5-methoxyphenyl)-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone
• 1-[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

• Inchi： 1S/C20H19BrN4O3/c1-27-17-7-8-19(21)18(9-17)20(26)24-11-15(12-24)25-10-14(22-23-25)13-28-16-5-3-2-4-6-16/h2-10,15H,11-13H2,1H3
• InChI Key： JBSSSGIXUOHROG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 528
• XLogP3: 2.8
• Topological Polar Surface Area: 69.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

1-[1-(2-Bromo-5-Methoxybenzoyl)Azetidin-3-yl]-4-(Phenoxymethyl)-1H-1,2,3-Triazole: A Comprehensive Overview

1-[1-(2-Bromo-5-Methoxybenzoyl)Azetidin-3-yl]-4-(Phenoxymethyl)-1H-1,2,3-Triazole, also known by its CAS number 2034248-32-1, is a complex organic compound with a unique structure that combines an azetidine ring and a triazole ring. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug design and advanced materials. The molecule's structure is characterized by a 2-bromo-5-methoxybenzoyl group attached to an azetidine ring, which is further connected to a triazole ring via a phenoxymethyl group. This combination of functional groups makes it a versatile compound with promising properties.

The synthesis of 1-[1-(2-Bromo-5-Methoxybenzoyl)Azetidin-3-yl]-4-(Phenoxymethyl)-1H-1,2,3-Triazole involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making it more feasible for large-scale production. The compound's physical and chemical properties, such as its melting point, solubility, and stability under various conditions, have been extensively characterized using advanced analytical techniques like NMR spectroscopy and X-ray crystallography.

Research Highlights: Recent advancements in the study of this compound have revealed its potential as a building block for drug development. Its azetidine ring contributes to its rigid structure, which is advantageous in designing bioactive molecules with specific pharmacokinetic profiles. Additionally, the triazole ring introduces hydrogen bonding capabilities, enhancing the compound's ability to interact with biological targets. These properties make it a valuable candidate for developing drugs targeting various therapeutic areas, including cancer and infectious diseases.

In terms of applications, 1-[1-(2-Bromo-5-Methoxybenzoyl)Azetidin-3-yl]-4-(Phenoxymethyl)-1H-1,2,3-Triazole has shown promise in materials science as well. Its unique structure allows for the formation of supramolecular assemblies, which can be utilized in the development of advanced materials such as sensors and catalysts. Researchers have explored its ability to self-assemble into ordered structures under specific conditions, opening new avenues for nanotechnology applications.

Future Directions: Ongoing research is focused on understanding the compound's interaction with biological systems at the molecular level. By leveraging computational chemistry tools and experimental techniques, scientists aim to uncover new insights into its bioactivity and mechanism of action. Furthermore, efforts are being made to modify the compound's structure to enhance its pharmacokinetic properties while maintaining its desired biological activity.

In conclusion, 1-[1-(2-Bromo-5-Methoxybenzoyl)Azetidin-3-yl]-4-(Phenoxymethyl)-1H-1,2,3-Triazole represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and promising properties make it a focal point for future research aimed at harnessing its potential in drug discovery and materials science.